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Compound of Interest

Compound Name: 1-Isomangostin

Cat. No.: B102770 Get Quote

Essential Safety and Handling Guide for 1-
Isomangostin
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides immediate and essential

safety protocols, operational guidance, and disposal plans for 1-Isomangostin, a xanthone

inhibitor of pancreatic lipase. While a specific Safety Data Sheet (SDS) for 1-Isomangostin is

not readily available, this information is based on the properties of the compound and safety

guidelines for similar xanthone structures and powdered phytochemicals.

Chemical and Physical Properties
A summary of the known quantitative data for 1-Isomangostin is presented below. This

information is crucial for safe handling and storage.
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Property Value Source

CAS Number 19275-44-6 GlpBio[1]

Molecular Formula C₂₄H₂₆O₆ GlpBio[1]

Molecular Weight 410.46 g/mol GlpBio[1]

Appearance Solid PubChem[2]

Melting Point 245 - 249 °C PubChem[2]

Solubility

Soluble in Acetone,

Chloroform, Dichloromethane,

DMSO, Ethyl Acetate.

Cayman Chemical[3]

Storage
Store at -20°C for long-term

stability (≥ 4 years).
Cayman Chemical[3]

Personal Protective Equipment (PPE)
When handling 1-Isomangostin, especially in powdered form, appropriate PPE is critical to

prevent inhalation, skin, and eye contact. The following table outlines the recommended PPE

based on general laboratory safety protocols for handling powdered chemicals.

Body Part
Personal Protective
Equipment

Standard/Specification

Hands
Chemical-resistant gloves

(Nitrile or Neoprene)
EN 374

Eyes
Safety glasses with side

shields or safety goggles
EN 166

Respiratory

NIOSH-approved respirator

(e.g., N95) or use in a

chemical fume hood

---

Body Laboratory coat ---

Operational Plan: Safe Handling Protocol
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Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling the powdered form to minimize inhalation risk.

Ensure that an eyewash station and safety shower are readily accessible.

Cover the work surface with absorbent, disposable bench paper.[4]

2. Handling the Compound:

Before use, allow the container to equilibrate to room temperature to prevent moisture

condensation.

When weighing the solid, do so in a fume hood or a ventilated balance enclosure.

Avoid generating dust. If dust is generated, use appropriate respiratory protection.

For preparing solutions, add the solvent to the solid slowly to avoid splashing. Information

from GlpBio suggests that to increase solubility, the tube can be heated to 37°C and

sonicated.[1]

3. Post-Handling:

Thoroughly clean the work area and any equipment used with a suitable solvent.

Dispose of all contaminated materials, including bench paper and disposable PPE, as

chemical waste.

Disposal Plan
Proper disposal of 1-Isomangostin and its associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance. As 1-Isomangostin is a

chemical compound for research purposes, it should be treated as chemical waste.
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1. Solid Waste:

Collect unused or waste 1-Isomangostin powder in a clearly labeled, sealed container for

chemical waste.

Contaminated disposables such as gloves, pipette tips, and bench paper should also be

collected in a designated chemical waste container.

2. Liquid Waste:

Solutions of 1-Isomangostin should be collected in a labeled, sealed container for liquid

chemical waste.

Do not pour solutions down the drain unless authorized by your institution's environmental

health and safety (EHS) office.[5][6]

3. Empty Containers:

Empty containers should be triple-rinsed with an appropriate solvent.[7]

The rinsate must be collected and disposed of as hazardous liquid waste.[7][8]

After rinsing, deface the label and dispose of the container according to your institution's

guidelines for non-hazardous waste.[5]

Experimental Protocols
While specific experimental protocols for 1-Isomangostin are proprietary to individual research

labs, a general protocol for preparing a stock solution is provided by GlpBio.[1] To prepare a 10

mM stock solution, 2.4363 mL of a suitable solvent (such as DMSO) would be added to 10 mg

of 1-Isomangostin.[1] For further dilutions, standard laboratory procedures should be followed.

Visual Guides for Safety and Handling
To further clarify the operational and disposal workflows, the following diagrams provide a step-

by-step visual guide.
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Personal Protective Equipment (PPE) Selection
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Eyes
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(for powder)Respiratory

Proceed with Task
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Caption: PPE Selection Workflow for 1-Isomangostin.
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1-Isomangostin Waste Disposal Plan
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Caption: Disposal Plan Workflow for 1-Isomangostin Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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